Cas no 2138812-91-4 (2-Buten-1-one, 1-[4,4-bis(hydroxymethyl)-1-piperidinyl]-2-methyl-)
2-Buten-1-one, 1-[4,4-bis(hydroxymethyl)-1-piperidinyl]-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Buten-1-one, 1-[4,4-bis(hydroxymethyl)-1-piperidinyl]-2-methyl-
-
- Inchi: 1S/C12H21NO3/c1-3-10(2)11(16)13-6-4-12(8-14,9-15)5-7-13/h3,14-15H,4-9H2,1-2H3
- InChI Key: BTLPRTWEBICZAJ-UHFFFAOYSA-N
- SMILES: C(N1CCC(CO)(CO)CC1)(=O)C(C)=CC
2-Buten-1-one, 1-[4,4-bis(hydroxymethyl)-1-piperidinyl]-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377875-0.05g |
1-[4,4-bis(hydroxymethyl)piperidin-1-yl]-2-methylbut-2-en-1-one |
2138812-91-4 | 95.0% | 0.05g |
$768.0 | 2025-03-16 | |
| Enamine | EN300-377875-0.1g |
1-[4,4-bis(hydroxymethyl)piperidin-1-yl]-2-methylbut-2-en-1-one |
2138812-91-4 | 95.0% | 0.1g |
$804.0 | 2025-03-16 | |
| Enamine | EN300-377875-0.25g |
1-[4,4-bis(hydroxymethyl)piperidin-1-yl]-2-methylbut-2-en-1-one |
2138812-91-4 | 95.0% | 0.25g |
$840.0 | 2025-03-16 | |
| Enamine | EN300-377875-0.5g |
1-[4,4-bis(hydroxymethyl)piperidin-1-yl]-2-methylbut-2-en-1-one |
2138812-91-4 | 95.0% | 0.5g |
$877.0 | 2025-03-16 | |
| Enamine | EN300-377875-1.0g |
1-[4,4-bis(hydroxymethyl)piperidin-1-yl]-2-methylbut-2-en-1-one |
2138812-91-4 | 95.0% | 1.0g |
$914.0 | 2025-03-16 | |
| Enamine | EN300-377875-2.5g |
1-[4,4-bis(hydroxymethyl)piperidin-1-yl]-2-methylbut-2-en-1-one |
2138812-91-4 | 95.0% | 2.5g |
$1791.0 | 2025-03-16 | |
| Enamine | EN300-377875-5.0g |
1-[4,4-bis(hydroxymethyl)piperidin-1-yl]-2-methylbut-2-en-1-one |
2138812-91-4 | 95.0% | 5.0g |
$2650.0 | 2025-03-16 | |
| Enamine | EN300-377875-10.0g |
1-[4,4-bis(hydroxymethyl)piperidin-1-yl]-2-methylbut-2-en-1-one |
2138812-91-4 | 95.0% | 10.0g |
$3929.0 | 2025-03-16 |
2-Buten-1-one, 1-[4,4-bis(hydroxymethyl)-1-piperidinyl]-2-methyl- Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-Buten-1-one, 1-[4,4-bis(hydroxymethyl)-1-piperidinyl]-2-methyl-
Introduction to 2-Buten-1-one, 1-[4,4-bis(hydroxymethyl)-1-piperidinyl]-2-methyl- (CAS No. 2138812-91-4) and Its Emerging Applications in Chemical Biology
The compound 2-Buten-1-one, 1-[4,4-bis(hydroxymethyl)-1-piperidinyl]-2-methyl- (CAS No. 2138812-91-4) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its versatile reactivity and promising biological activities. The presence of both piperidine and hydroxymethyl functional groups in its molecular structure endows it with the capacity to engage in diverse biochemical interactions, making it a valuable scaffold for drug discovery and mechanistic studies.
Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The piperidine moiety, in particular, is well-documented for its role in enhancing pharmacological properties such as solubility, metabolic stability, and binding affinity to biological targets. In the case of 2-Buten-1-one, 1-[4,4-bis(hydroxymethyl)-1-piperidinyl]-2-methyl-, the strategic placement of the hydroxymethyl groups further modulates its chemical behavior, enabling participation in hydrogen bonding networks and conformational flexibility that are critical for molecular recognition processes.
One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex bioactive molecules. The methyl group at the second carbon position of the butenone backbone introduces a degree of lipophilicity that can be fine-tuned through further derivatization. This balance between polar and nonpolar characteristics makes it an attractive candidate for designing molecules that can traverse biological membranes while maintaining functional efficacy.
Current research endeavors are exploring the pharmacological profile of derivatives derived from 2-Buten-1-one, 1-[4,4-bis(hydroxymethyl)-1-piperidinyl]-2-methyl-. Studies have indicated that modifications to the hydroxymethyl substituents can significantly influence receptor binding affinity and metabolic fate. For instance, recent publications suggest that certain analogs exhibit inhibitory effects on enzymes involved in inflammatory pathways, positioning them as candidates for treating conditions such as arthritis or neurodegenerative disorders.
The synthesis of this compound involves multi-step organic transformations that highlight modern techniques in synthetic chemistry. The integration of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the piperidine core with high regioselectivity. Additionally, protecting group strategies have been employed to safeguard the reactive sites during subsequent functionalization steps. These synthetic methodologies not only showcase the ingenuity of contemporary chemical synthesis but also underscore the importance of precision in constructing complex molecular architectures.
In terms of applications beyond drug discovery, 2-Buten-1-one, 1-[4,4-bis(hydroxymethyl)-1-piperidinyl]-2-methyl- has shown promise as a tool compound for biochemical assays. Its ability to interact with various biomolecules makes it suitable for use as a probe in enzyme kinetics studies or as a ligand in protein interaction mapping experiments. Such applications contribute to our fundamental understanding of cellular processes and could accelerate the development of targeted therapies.
The compound’s unique structural features also make it an interesting subject for computational chemistry investigations. Molecular modeling studies have been instrumental in predicting how different conformations of this molecule might interact with biological targets at an atomic level. These predictions are often validated through experimental techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, providing a robust framework for rational drug design.
Emerging trends in green chemistry have also influenced how this compound is synthesized and utilized. Efforts are underway to develop more sustainable methodologies that minimize waste and reduce energy consumption without compromising yield or purity. Such initiatives align with global efforts to promote environmentally responsible chemical practices while maintaining high standards of scientific inquiry.
The future prospects for 2-Buten-1-one, 1-[4,4-bis(hydroxymethyl)-1-piperidinyl]-2-methyl- are bright given its multifaceted utility across multiple domains of chemical biology and pharmaceutical science. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to play an increasingly significant role in both academic investigations and industrial applications.
2138812-91-4 (2-Buten-1-one, 1-[4,4-bis(hydroxymethyl)-1-piperidinyl]-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)